Cas no 3769-61-7 (2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:2)
• CAS No: 3769-61-7
• MF: C₁₆H₉N₅Na₂O₁₂S₂
• MW: 573.378502607346
• CID: 309993
• PubChem ID: 135755573
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-, sodiumsalt (1:2)
• disodium (3E)-5-amino-3-[2-(2-hydroxy-3,5-dinitrophenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonate
• Disodium 5-amino-4-hydroxy-3-((2-hydroxy-3,5-dinitrophenyl)azo)naphthalene-2,7-disulphonate
• EINECS 223-204-3
• NS00045253
• 3769-61-7
• DISODIUM 5-AMINO-4-HYDROXY-3-[(2-HYDROXY-3,5-DINITROPHENYL)AZO]NAPHTHALENE-2,7-DISULFONATE

• Inchi： 1S/C16H11N5O12S2.2Na/c17-9-5-8(34(28,29)30)1-6-2-12(35(31,32)33)14(16(23)13(6)9)19-18-10-3-7(20(24)25)4-11(15(10)22)21(26)27;;/h1-5,22-23H,17H2,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b19-18+;;
• InChI Key： BQGYUNGTFSKSJF-BUFQOAPZSA-L
• SMILES： S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])N)O)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 572.94857
• Monoisotopic Mass: 572.94845165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1040
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 314Ų

Experimental Properties

• PSA: 288.39